Cas no 737819-56-6 (2-methyl-1-(2,3,5,6-tetramethylbenzenesulfonyl)-2,3-dihydro-1H-indole)

• Product Name: 2-methyl-1-(2,3,5,6-tetramethylbenzenesulfonyl)-2,3-dihydro-1H-indole
• CAS No: 737819-56-6
• MF: C₁₉H₂₃NO₂S
• MW: 329.456423997879
• CID: 5455242
• PubChem ID: 5172204
• Update Time: 2025-05-20

2-methyl-1-(2,3,5,6-tetramethylbenzenesulfonyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• AKOS001057762
• Z45498172
• CHEMBL4060175
• AKOS016336616
• 2-methyl-1-(2,3,5,6-tetramethylbenzenesulfonyl)-2,3-dihydro-1H-indole
• 1-(2,3,5,6-tetramethylphenylsulfonyl)-2-methylindoline
• 737819-56-6
• AB00047267-01
• EN300-26868571
• 2,3-Dihydro-2-methyl-1-[(2,3,5,6-tetramethylphenyl)sulfonyl]-1H-indole

• Inchi： 1S/C19H23NO2S/c1-12-10-13(2)16(5)19(15(12)4)23(21,22)20-14(3)11-17-8-6-7-9-18(17)20/h6-10,14H,11H2,1-5H3
• InChI Key： NGNZLCWCBMNTDR-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(C)C(C)=CC(C)=C2C)(=O)=O)C2=C(C=CC=C2)CC1C

Computed Properties

• Exact Mass: 329.14495015g/mol
• Monoisotopic Mass: 329.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 489.1±55.0 °C(Predicted)
• pka: -2.36±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-methyl-1-(2,3,5,6-tetramethylbenzenesulfonyl)-2,3-dihydro-1H-indole

Professional Introduction to Compound with CAS No 737819-56-6 and Product Name: 2-methyl-1-(2,3,5,6-tetramethylbenzenesulfonyl)-2,3-dihydro-1H-indole

The compound with the CAS number 737819-56-6 and the product name 2-methyl-1-(2,3,5,6-tetramethylbenzenesulfonyl)-2,3-dihydro-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a tetramethylbenzenesulfonyl group, which is known for its ability to enhance binding affinity and stability in drug-like molecules. This feature makes it particularly valuable in the design of novel pharmaceutical agents.

Recent research in the field of medicinal chemistry has highlighted the importance of indole derivatives in the development of new drugs. The indole core is a common motif in many bioactive molecules, exhibiting a wide range of pharmacological properties. The presence of a 2-methyl substituent and a sulfonyl group in the molecule further modulates its chemical and biological behavior. These structural elements contribute to the compound's unique interaction profile with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Studies have shown that derivatives of indole can exhibit anti-inflammatory, antioxidant, and anticancer properties. The tetramethylbenzenesulfonyl moiety enhances these effects by improving solubility and metabolic stability. This combination of features makes the compound an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs.

The synthesis of 2-methyl-1-(2,3,5,6-tetramethylbenzenesulfonyl)-2,3-dihydro-1H-indole involves a multi-step process that requires precise control over reaction conditions. The introduction of the sulfonyl group is particularly critical, as it directly impacts the compound's bioactivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques are essential for producing compounds that meet the stringent requirements of pharmaceutical development.

In terms of biological activity, preliminary studies indicate that this compound demonstrates significant potential as an inhibitor of certain enzymes involved in disease pathways. The tetramethylbenzenesulfonyl group plays a crucial role in modulating enzyme-substrate interactions, leading to potent inhibition. This mechanism is particularly relevant in the context of developing treatments for neurological disorders and cancer. Further research is ongoing to elucidate the detailed mechanisms by which this compound exerts its effects.

The pharmacokinetic properties of 2-methyl-1-(2,3,5,6-tetramethylbenzenesulfonyl)-2,3-dihydro-1H-indole are also under investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Computational modeling and experimental studies are being used to predict and verify its absorption, distribution, metabolism, excretion (ADME) profile. These efforts are critical for advancing this compound towards clinical development.

One notable aspect of recent research in this area is the exploration of structure-activity relationships (SAR) for indole derivatives. By systematically modifying different parts of the molecule, researchers can identify which structural features contribute most significantly to biological activity. The findings from these studies can guide the design of next-generation compounds with improved properties. The work on 2-methyl-1-(2,3,5,6-tetramethylbenzenesulfonyl)-2,3-dihydro-1H-indole fits well within this broader context.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for research purposes as well. For instance, it can be used as an intermediate in synthesizing more complex molecules or as a reference standard for analytical methods. The versatility of this compound underscores its importance in both academic and industrial settings.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. The development of novel compounds like 2-methyl-1-(2,3,5,6-tetramethylbenzenesulfonyl)-2,3-dihydro-1H-indole represents a key step forward in addressing complex medical challenges. By leveraging advances in synthetic chemistry and computational biology, we can accelerate the process of bringing new treatments to patients who need them most.

In conclusion,737819-56-6 and its corresponding product name highlight the ongoing progress in pharmaceutical chemistry. This compound exemplifies how innovative molecular design can lead to breakthroughs in drug development. With continued research and development efforts focused on optimizing its properties,2-methyl-1-(2,3,5，